Cas no 121717-35-9 (4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}aniline)
4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}aniline Chemical and Physical Properties
Names and Identifiers
-
- 4-([1,3]Thiazolo[5,4-b]pyridin-2-yl)aniline
- 2-(p-aminophenyl)thiazolo<
- 5,4-b>
- pyridine
- AC1M2G6X
- HMS1654I19
- 2-(4-aminophenyl)pyrido<
- 3,2-d>
- thiazole
- 4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}aniline
- (4-[1,3]Thiazolo[5,4-{b}]pyridin-2-ylphenyl)amine
- F1694-0005
- 4-(thiazolo[5,4-b]pyridin-2-yl)aniline
- 2-(4-aminophenyl)pyrido< 3,2-d> thiazole
- 2-(p-aminophenyl)thiazolo< 5,4-b> pyridine
- 121717-35-9
- DTXSID30366702
- SR-01000014316
- (4-[1,3]Thiazolo[5,4-(b)]pyridin-2-ylphenyl)amine
- SR-01000014316-1
- AKOS005208431
- EN300-237808
-
- MDL: MFCD05718940
- Inchi: 1S/C12H9N3S/c13-9-5-3-8(4-6-9)11-15-10-2-1-7-14-12(10)16-11/h1-7H,13H2
- InChI Key: IVSNYGRJULLELG-UHFFFAOYSA-N
- SMILES: S1C2C(=CC=CN=2)N=C1C1C=CC(=CC=1)N
Computed Properties
- Exact Mass: 227.05171847g/mol
- Monoisotopic Mass: 227.05171847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 80Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 437.7±51.0 °C at 760 mmHg
- Flash Point: 218.5±30.4 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}aniline Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T430158-10mg |
(4-[1,3]Thiazolo[5,4-{b}]pyridin-2-ylphenyl)amine |
121717-35-9 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T430158-50mg |
(4-[1,3]Thiazolo[5,4-{b}]pyridin-2-ylphenyl)amine |
121717-35-9 | 50mg |
$ 135.00 | 2022-06-02 | ||
| TRC | T430158-100mg |
(4-[1,3]Thiazolo[5,4-{b}]pyridin-2-ylphenyl)amine |
121717-35-9 | 100mg |
$ 230.00 | 2022-06-02 | ||
| Chemenu | CM555530-100mg |
4-(Thiazolo[5,4-b]pyridin-2-yl)aniline |
121717-35-9 | 97% | 100mg |
$221 | 2023-01-04 | |
| Chemenu | CM555530-250mg |
4-(Thiazolo[5,4-b]pyridin-2-yl)aniline |
121717-35-9 | 97% | 250mg |
$318 | 2023-01-04 | |
| Chemenu | CM555530-1g |
4-(Thiazolo[5,4-b]pyridin-2-yl)aniline |
121717-35-9 | 97% | 1g |
$843 | 2023-01-04 | |
| Matrix Scientific | 136048-1g |
(4-[1,3]Thiazolo[5,4-{b}]pyridin-2-ylphenyl)amine, 95%+ |
121717-35-9 | 95% | 1g |
$524.00 | 2023-09-07 | |
| Matrix Scientific | 136048-2.500g |
(4-[1,3]Thiazolo[5,4-{b}]pyridin-2-ylphenyl)amine, 95%+ |
121717-35-9 | 95% | 2.500g |
$1144.00 | 2023-09-07 | |
| Matrix Scientific | 136048-5g |
(4-[1,3]Thiazolo[5,4-{b}]pyridin-2-ylphenyl)amine, 95%+ |
121717-35-9 | 95% | 5g |
$1728.00 | 2023-09-07 | |
| Enamine | EN300-237808-0.05g |
4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}aniline |
121717-35-9 | 95% | 0.05g |
$528.0 | 2024-06-19 |
4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}aniline Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
Additional information on 4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}aniline
Comprehensive Overview of 4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}aniline (CAS No. 121717-35-9): Properties, Applications, and Research Insights
4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}aniline (CAS No. 121717-35-9) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural features and potential applications. This compound, characterized by its fused thiazolo[5,4-b]pyridine core and aniline moiety, exhibits remarkable electronic and biological properties, making it a subject of interest for drug discovery and advanced material development.
The molecular structure of 4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}aniline combines a nitrogen-rich heterocycle with an aromatic amine, enabling diverse chemical modifications. Researchers have explored its role as a building block for small-molecule inhibitors, particularly in targeting protein kinases and other enzymes involved in cellular signaling pathways. Its electron-deficient thiazolo-pyridine scaffold contributes to its ability to interact with biological targets, while the aniline group allows for further derivatization to optimize pharmacokinetic properties.
In recent years, the compound has been investigated for potential applications in cancer therapeutics, with studies focusing on its ability to modulate key oncogenic pathways. The rise of precision medicine and targeted therapy has increased demand for novel heterocyclic compounds like 4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}aniline, as they offer opportunities for designing selective inhibitors with reduced off-target effects. Additionally, its fluorescence properties have sparked interest in bioimaging applications, where it could serve as a molecular probe for cellular studies.
From a synthetic chemistry perspective, the preparation of 4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}aniline typically involves multi-step reactions, including cyclization and coupling strategies. Researchers have developed various green chemistry approaches to optimize its synthesis, addressing growing concerns about sustainable chemical production. The compound's stability under physiological conditions and its compatibility with common medicinal chemistry transformations make it a versatile intermediate for further exploration.
Beyond pharmaceuticals, 4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}aniline has shown promise in materials science applications. Its conjugated π-system and ability to participate in charge-transfer complexes have led to investigations in organic electronics, particularly for developing novel semiconducting materials. The compound's thermal stability and electronic properties make it potentially useful in optoelectronic devices, aligning with current trends in flexible electronics and energy storage solutions.
Quality control and characterization of 4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}aniline typically involve advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure purity and confirm structural integrity, which are critical for both research and potential commercial applications. The compound's solubility profile, typically requiring polar aprotic solvents, has been a focus of formulation studies to enhance its bioavailability for therapeutic applications.
Recent patent literature reveals growing intellectual property activity surrounding derivatives of 4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}aniline, particularly in the areas of kinase inhibition and anti-inflammatory agents. This reflects the compound's potential as a privileged scaffold in drug discovery. The scientific community continues to explore its structure-activity relationships, with computational chemistry and molecular docking studies providing insights into its binding modes with various biological targets.
Environmental and safety considerations for handling 4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}aniline follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended during manipulation. The compound's environmental fate and biodegradability are subjects of ongoing research, particularly as sustainability becomes increasingly important in chemical development.
The future outlook for 4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}aniline research appears promising, with potential expansions into combinatorial chemistry libraries and high-throughput screening platforms. Its structural features make it amenable to diversity-oriented synthesis, allowing for the creation of numerous analogs with tailored properties. As AI-driven drug discovery gains traction, compounds like this are likely to see increased computational investigation alongside traditional experimental approaches.
For researchers seeking CAS 121717-35-9 suppliers or 4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}aniline synthesis protocols, several specialized chemical providers offer the compound in various quantities and purity grades. The growing interest in this chemical entity is reflected in its increasing appearance in scientific literature and commercial catalogs, suggesting a bright future for both fundamental research and applied development of this intriguing heterocyclic system.
121717-35-9 (4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}aniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)